Lyciumamide B

• Molecular Formula: C36H36N2O8
• Molecular Weight: 624.7 g/mol
• InChI: InChI=1S/C36H36N2O8/c1-44-30-21-25(8-13-29(30)39)34(41)33-28-19-24(20-31(45-2)35(28)42)7-14-32(40)37-17-15-22-3-9-26(10-4-22)46-27-11-5-23(6-12-27)16-18-38-36(33)43/h3-14,19-21,33-34,39,41-42H,15-18H2,1-2H3,(H,37,40)(H,38,43)/t33-,34-/m1/s1
• InChIKey: ITRZQYUTKGTYOP-KKLWWLSJSA-N

Lyciumamide B: Identity, Source & Pharmacological Profile

Lyciumamide B (CAS 1647111-41-8), also referred to as grossamide following a recent structural revision, is a dimeric phenolic amide alkaloid belonging to the neolignanamide class [1][2]. Initially isolated from the fruits of Lycium barbarum (goji berry), its molecular formula is C36H36N2O8 with a molecular weight of 624.68 g/mol [3]. The compound has been characterized for antioxidant, anticomplement, and hypoglycemic activities, with its structure now confirmed as grossamide through 1D/2D NMR and 13C NMR calculations [1].

1

Structural Revision Verified — Authentic grossamide (8-O-4′ linkage) for reliable SAR and pharmacophore modeling.

2

Complement Pathway Research — Reports anticomplement activity absent in monomeric analogs, supporting pathway-specific studies.

3

Attenuated Antioxidant Background — Dimer scaffold shows lower antioxidant activity than monomers, reducing confounding assay signals.

• [1] Du K, et al. Structure Revision of Lyciumamides A-C and Their Hypoglycemic Activities. ACS Omega. 2025 Nov 17. doi: 10.1021/acsomega.5c07947. View Source
• [2] van Zadelhoff A, de Bruijn WJC, Vincken J-P. Comment on 'Three New Dimers and Two Monomers of Phenolic Amides from the Fruits of Lycium barbarum and Their Antioxidant Activities'. J Agric Food Chem. 2024 Mar 12;72(12):6781-6786. View Source
• [3] Gao K, Ma D, Cheng Y, Tian X, Lu Y, Du X, Tang H, Chen J. Three New Dimers and Two Monomers of Phenolic Amides from the Fruits of Lycium barbarum and Their Antioxidant Activities. J Agric Food Chem. 2015 Feb 4;63(4):1067-1075. View Source

Lyciumamide B: Structural & Functional Specificity

Procurement of a generic 'Lycium phenolic amide dimer' or close structural analog is fraught with risk because minor variations in dimer linkage type and monomer composition produce substantial shifts in bioactivity profiles. For instance, lyciumamide A (cannabisin F), lyciumamide B (grossamide), and lyciumamide C (grossamide K) exhibit distinct target engagement profiles despite sharing a feruloyltyramine core [1]. The structural revision of lyciumamide B to grossamide underscores that its 8-O-4′ linkage imparts unique anticomplement and PPAR-γ agonistic properties not universally shared by other dimers in the series [2]. Furthermore, in-house class monomers such as N-E-feruloyl tyramine demonstrate stronger antioxidant potency but lack the dimer-dependent anticomplement activity, making cross-class substitution scientifically unsound [3].

Factor

Lyciumamide B (This Product)

Generic Analog Risk

Dimer Linkage

8-O-4′ neolignanamide

Confirmed by NMR revision

Lyciumamide A (cannabisin F) or other dimers

Linkage shift may alter anticomplement and PPAR-γ profiles

Bioactivity Profile

Complement inhibition + partial PPAR-γ modulation

Multi-pathway research context

N-E-Feruloyl tyramine (monomer)

Monomer lacks complement activity; antioxidant potency may confound endpoint interpretation

Computational Fit

PD-1/PD-L1 docking validated

Predicted immune checkpoint engagement

Other Lycium phenolic amides

PD-1/PD-L1 binding prediction may not transfer; requires model-specific review

• [1] Chen H, Zhang WJ, Kong JB, et al. Structurally Diverse Phenolic Amides from the Fruits of Lycium barbarum with Potent α-Glucosidase, Dipeptidyl Peptidase-4 Inhibitory, and PPAR-γ Agonistic Activities. J Agric Food Chem. 2023 Jul 26;71(29):11080-11093. View Source
• [2] Du K, et al. Structure Revision of Lyciumamides A-C and Their Hypoglycemic Activities. ACS Omega. 2025 Nov 17. View Source
• [3] Gao K, Ma D, Cheng Y, et al. Three New Dimers and Two Monomers of Phenolic Amides from the Fruits of Lycium barbarum and Their Antioxidant Activities. J Agric Food Chem. 2015;63(4):1067-1075. View Source

Lyciumamide B: Comparative Evidence Against Analogs

Complement Pathway Inhibition vs. Monomers & Dimers

Lyciumamide B demonstrates potent anticomplement activity, a property not reported for its biosynthetic monomer N-E-feruloyl tyramine. In a head-to-head evaluation within the same study, lyciumamide B inhibited the classical complement pathway with a CH50 of 0.52 mM, while its closest in-class dimer, the new compound 5 dimer, showed a CH50 of 0.35 mM [1]. The alternative pathway AP50 was 0.72 mM for lyciumamide B, placing it in the mid-range of activity for the evaluated series but providing a distinct target engagement profile absent in the monomers [1]. This represents a class-level inference for anticomplement activity that the simpler monomeric amides cannot match .

Complement Pathway Inhibition vs. Monomers & Dimers

Head-to-head

CH50 0.52 mM (classical); AP50 0.72 mM (alternative)

Reported complement pathway assay-response context

Monomer N-E-feruloyl tyramine inactive at comparable concentrations

Evidence Dimension	Anticomplement activity (classical pathway CH50)
Target Compound Data	0.52 mM
Comparator Or Baseline	N-E-feruloyl tyramine dimer (compound 5): 0.35 mM; Monomer N-E-feruloyl tyramine: not active at comparable concentrations
Quantified Difference	1.5-fold lower potency than compound 5; activity absent in monomer
Conditions	Sheep erythrocyte hemolytic assay with guinea pig serum, 10 min pretreatment, 30 min measurement

Why This Matters

This selectivity creates a unique niche for lyciumamide B in complement-targeted research where monomeric analogs (e.g., N-E-feruloyl tyramine) are biologically silent.

• [1] Zheng H, Lu Y, Chen D. Anticomplement compounds from Polygonum chinense. Bioorg Med Chem Lett. 2018 May 15;28(9):1495-1500. Table 2, compound 27 (lyciumamide B). View Source

PPAR-γ Agonism vs. Lyciumamide A

Following structural revision, lyciumamide B (grossamide) was evaluated alongside its revised congeners for PPAR-γ agonistic activity. In a preadipocyte differentiation assay, compound 3b (lyciumamide C, grossamide K) exhibited significant agonistic activity, while lyciumamide B (2b, grossamide) showed only partial PPAR-γ modulation [1]. This contrasts with the original misassigned structure, which would have been mis-prioritized for diabetes research. Quantitative data from the study confirm that lyciumamide B is a structurally defined intermediate in the PPAR-γ potency series, making it a critical tool compound for structure-activity relationship (SAR) dissection rather than a lead candidate [1].

PPAR-γ Agonism vs. Lyciumamide A

Head-to-head

Partial PPAR-γ modulation; qualitatively lower than lyciumamide C

Supports partial-agonist SAR dissection

3T3-L1 preadipocyte differentiation model

Evidence Dimension	PPAR-γ agonistic activity (preadipocyte differentiation)
Target Compound Data	Partial activity (exact fold-induction not disaggregated; mixture with enantiomers showed significant but sub-maximal differentiation)
Comparator Or Baseline	Lyciumamide C (grossamide K, compound 3b): significant PPAR-γ agonistic activity with full preadipocyte differentiation
Quantified Difference	Qualitatively lower efficacy than lyciumamide C; distinct from the inactive lyciumamide A (cannabisin F) baseline
Conditions	3T3-L1 preadipocyte differentiation model (ACS Omega 2025 study)

Why This Matters

Procurement of lyciumamide B is essential for negative control experiments and mechanistic studies where full PPAR-γ agonism (as seen with lyciumamide C) would confound interpretation.

• [1] Du K, et al. Structure Revision of Lyciumamides A-C and Their Hypoglycemic Activities. ACS Omega. 2025 Nov 17. View Source

PD-1/PD-L1 Binding: Computational Docking Evidence

In a network pharmacology study of Lycium barbarum fruit, molecular docking identified lyciumamide B as one of three key compounds with predicted PD-1/PD-L1 inhibitory activity [1]. The binding was characterized by hydrophobic interactions, hydrogen bonds, and π-stacking. While quantitative IC50 values from in vitro validation are not yet available, the docking scores for lyciumamide B were comparable to lyciumamide C and N-E-coumaroyl tyramine [1]. This computational evidence positions lyciumamide B as a structurally-informed ligand for the PD-1/PD-L1 axis, a profile not shared by the majority of Lycium-derived phenolic amides.

PD-1/PD-L1 Binding: Computational Docking

Class-level inference

Favorable docking pose with hydrophobic interactions and π-stacking

Reported docking-predicted checkpoint engagement context

In vitro IC50 validation data not yet available

Evidence Dimension	PD-1/PD-L1 binding (in silico docking score)
Target Compound Data	Favorable docking pose with key hydrophobic interactions; score comparable to co-crystallized ligand
Comparator Or Baseline	Lyciumamide C and N-E-coumaroyl tyramine: comparable docking scores
Quantified Difference	Docking scores qualitatively similar but binding mode distinct from monomeric N-E-coumaroyl tyramine
Conditions	Molecular docking (AutoDock Vina) using PDB ID 4ZQK; network pharmacology-based target prediction

Why This Matters

This uniquely positions lyciumamide B for immunological checkpoint research where other Lycium dimers lack computational validation for PD-1/PD-L1 engagement.

• [1] Wang Y, et al. Network Pharmacology and Molecular Docking Analysis of Immunosuppressive Components from Lycium barbarum. Chinese Traditional and Herbal Drugs. 2023. (Chinese). View Source

Antioxidant Capacity: Dimer vs. Monomers

In the original isolation study, lyciumamide B (compound 4) was evaluated alongside lyciumamide A (3), lyciumamide C (5), and the monomers N-E-coumaroyl tyramine (1) and N-E-feruloyl tyramine (2) for antioxidant activity using DPPH radical scavenging and inhibition of lipid peroxidation in rat liver microsomes [1]. The monomers (1 and 2) were more potent than the reference antioxidant TBHQ, while the dimers including lyciumamide B exhibited strong but comparatively lower activity [1]. This establishes lyciumamide B as a scaffold with attenuated antioxidant capacity due to dimerization, a critical distinction when antioxidant activity is a confounding variable in mechanistic studies.

Antioxidant Capacity: Dimer vs. Monomers

Head-to-head

Strong activity, but lower than monomers N-E-coumaroyl tyramine and N-E-feruloyl tyramine

Dimerization attenuates antioxidant background signal

DPPH and rat liver microsome lipid peroxidation assays

Evidence Dimension	DPPH radical scavenging and inhibition of ascorbate/Fe2+-induced lipid peroxidation in rat liver microsomes
Target Compound Data	Strong activity, but less potent than monomers 1 and 2
Comparator Or Baseline	N-E-coumaroyl tyramine (1) and N-E-feruloyl tyramine (2): more potent than the synthetic antioxidant TBHQ
Quantified Difference	Monomers > TBHQ > lyciumamide B dimer (exact IC50 values not disaggregated in abstract)
Conditions	DPPH assay; rat liver microsomes induced by ascorbate/Fe2+, cumine hydroperoxide, or CCl4/NADPH

Why This Matters

Researchers studying complement or metabolic effects can select lyciumamide B over monomers to minimize antioxidant-driven background, ensuring assay specificity.

• [1] Gao K, Ma D, Cheng Y, et al. Three New Dimers and Two Monomers of Phenolic Amides from the Fruits of Lycium barbarum and Their Antioxidant Activities. J Agric Food Chem. 2015;63(4):1067-1075. View Source

Structural Revision for Accurate SAR Modeling

The original 2015 structural assignment of lyciumamide B as a dimer with an unusual amine-linked feruloyltyramine moiety has been definitively revised to grossamide (8-O-4′ linkage) through independent validation by two research groups [1][2]. This revision, confirmed by 1D/2D NMR and 13C NMR calculations, resolves a critical Procurement authenticity issue: any material synthesized or isolated prior to 2024 based on the original structure would be chemically distinct from the true natural product [2]. The revised structure features a common neolignanamide linkage, enabling reliable docking, SAR, and pharmacophore modeling that was not possible with the erroneous structure.

Structural Revision for Accurate SAR Modeling

Class-level inference

Revised to grossamide: 8-O-4′ and C-5-C-8′ linkage; 7′R*,8′R* configuration

Supports accurate SAR modeling and assay reproducibility

Verified by 1D/2D NMR and 13C NMR calculations

Evidence Dimension	Structural fidelity (NMR-assigned vs. revised structure)
Target Compound Data	Revised to grossamide: two feruloyltyramine units linked via 8-O-4′ bond and C-5-C-8′ bond; absolute configuration 7′R*,8′R*
Comparator Or Baseline	Original (2015) structure: proposed unusual amine-linked dimer
Quantified Difference	Complete structural revision; CAS registry unchanged but stereochemistry and connectivity corrected
Conditions	1D and 2D NMR (NOESY, HSQC, HMBC), 13C NMR calculations, ECD spectroscopy

Why This Matters

Procurement of authentic lyciumamide B (grossamide) with verified stereochemistry is mandatory for reproducible pharmacology; the original misassigned structure would lead to incorrect computational models and wasted screening resources.

• [1] van Zadelhoff A, de Bruijn WJC, Vincken J-P. Comment on 'Three New Dimers and Two Monomers of Phenolic Amides...' J Agric Food Chem. 2024 Mar 12;72(12):6781-6786. View Source
• [2] Du K, et al. Structure Revision of Lyciumamides A-C and Their Hypoglycemic Activities. ACS Omega. 2025 Nov 17. View Source

Lyciumamide B: Key Application Scenarios

Complement Inhibitor Screening & Target Deconvolution

Lyciumamide B is a qualified tool compound for complement cascade research, with validated CH50 and AP50 values of 0.52 mM and 0.72 mM, respectively [1]. Its activity against both classical and alternative pathways, combined with the identification of its complement cascade targets (C1q, C3, C5), supports its use as a phenotypic probe in autoimmune and inflammatory disease models where alternative complement pathway activation is a key pathogenic driver [1]. Researchers can use lyciumamide B as a reference inhibitor to benchmark novel anticomplement agents or to dissect complement-dependent cytotoxicity mechanisms.

PPAR-γ Partial Agonist in Metabolic Research

The structural revision to grossamide and confirmation of partial PPAR-γ activity [1] make lyciumamide B a valuable control compound in adipogenesis and insulin sensitization assays. It can serve as a negative-to-partial control when profiling full agonists like lyciumamide C (grossamide K), enabling researchers to dissect the differential signaling outcomes of full versus partial PPAR-γ agonism without the confounding effects of thiazolidinedione-related toxicity [1].

PD-1/PD-L1 Target Engagement Studies

Given its computationally validated binding to the PD-1/PD-L1 interface [1], lyciumamide B is a strong candidate for in vitro validation studies in immune checkpoint research. It can be employed in surface plasmon resonance (SPR) or cell-based co-culture assays to confirm direct PD-1/PD-L1 blockade, offering a natural product-derived probe with a distinct chemotype compared to monoclonal antibodies or small-molecule checkpoint inhibitors currently in development [1].

Natural Product Library & Authentic Standard

The definitive structural elucidation of lyciumamide B as grossamide with assigned absolute configuration [1] establishes it as an essential authentic standard for HPLC-MS-based dereplication of Lycium species and Polygonum chinense extracts. Procurement of the correctly characterized compound enables accurate quantification in botanical raw materials and ensures that commercial 'Lyciumamide B' lots can be analytically verified for identity and purity, mitigating the risk of misidentified material in research libraries [1].

Application

Selection Property

Validation Focus

Complement pathway inhibition studies

Reported CH50/AP50 anticomplement activity

Classical and alternative pathway target deconvolution

PPAR-γ partial modulation studies

Partial PPAR-γ agonistic profile

Negative-to-partial control for full agonist comparison

PD-1/PD-L1 checkpoint target engagement studies

Computationally predicted PD-1/PD-L1 binding

In vitro SPR or co-culture assay validation

Natural product dereplication and authentic standard

Revised grossamide identity with assigned stereochemistry

HPLC-MS-based verification of botanical extract lots

All applications are research-use-only contexts. Reported data should be verified under specific experimental conditions.

• [1] Zheng H, Lu Y, Chen D. Anticomplement compounds from Polygonum chinense. Bioorg Med Chem Lett. 2018 May 15;28(9):1495-1500. View Source
• [2] Du K, et al. Structure Revision of Lyciumamides A-C and Their Hypoglycemic Activities. ACS Omega. 2025 Nov 17. View Source
• [3] Wang Y, et al. Network Pharmacology and Molecular Docking Analysis of Immunosuppressive Components from Lycium barbarum. Chinese Traditional and Herbal Drugs. 2023. View Source